Cas no 5970-45-6 (Zinc acetate dihydrate)

• Product Name: Zinc acetate dihydrate
• CAS No: 5970-45-6
• MF: C₄H₁₀O₆Zn
• MW: 219.52759885788
• MDL: MFCD00066961
• CID: 46297
• PubChem ID: 24863687
• Update Time: 2026-05-14

Zinc acetate dihydrate Chemical and Physical Properties

Names and Identifiers

• Zinc acetate
• Acetoxyzinc dihydrate
• Zinc acetate dihydrate
• zinc di(acetate)
• ai3-04465
• Dicarbomethoxyzinc
• Zinc diacetate
• zinc(ii)acetate
• zinc,diacetate,dihydrate
• Aceticacid, zinc salt, dihydrate (8CI,9CI)
• Wilzin
• Zincdiacetate dihydrate
• Zinc diacetate dihydrate
• Zinc(II) acetate dihydrate
• Acetic acid zinc salt
• Zinc acetate [USP]
• Acetic acid, zinc salt, dihydrate
• Zinc acetate, dihydrate
• FM5526K07A
• Zinc acetate (USP)
• Zinc acetate dihydrate, 98%, extra pure
• Zinc acetate dihydrate, 98+%, ACS reagent
• Zinc acetate dihydrate, 97%, specified according to the requirements of USP
• Galzin (TN)
• Zinc acetate,dihydrate
• Zinc(II)acetate dihydrate
• DSSTox_CID_1461
• Z

• MDL： MFCD00066961
• Inchi： 1S/2C2H4O2.2H2O.Zn/c2*1-2(3)4;;;/h2*1H3,(H,3,4);2*1H2;/q;;;;+2/p-2
• InChI Key： BEAZKUGSCHFXIQ-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C([H])([H])[H])=O.[O-]C(C([H])([H])[H])=O.O([H])[H].O([H])[H]
• BRN： 3732513

Computed Properties

• Exact Mass: 217.97700
• Monoisotopic Mass: 217.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 6
• Topological Polar Surface Area: 82.3A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: White monoclinic sheet crystal
• Density: 1.84
• Melting Point: 100 ºC
• Boiling Point: 242-4°C
• PH: 6.0-8.0 (25℃, 50mg/mL in H2O)
• Solubility: 430g/l
• Water Partition Coefficient: 430 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with alkalies, strong oxidizing agents.
• PSA: 98.72000
• LogP: -2.61870
• Merck: 14,10128
• Solubility: Soluble in water and ethanol

Zinc acetate dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319,H400
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-50/53
• Safety Instruction： S26-S60-S61-S36
• RTECS：ZG8750000
• Hazardous Material Identification：
• Risk Phrases：R22; R36; R50/53
• HazardClass：9
• TSCA：No
• Toxicity：LD50 orally in rats: 2.46 g/kg (Smyth)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zinc acetate dihydrate

Professional Introduction to Zinc acetate dihydrate (CAS No: 5970-45-6)

Zinc acetate dihydrate, with the chemical formula C₄H₈O₄Zn·2H₂O, is a widely recognized compound in the field of pharmaceuticals, cosmetics, and industrial applications. Its molecular structure consists of zinc ions coordinated with acetate groups, forming a stable dihydrate complex. This compound is renowned for its versatility and efficacy, making it a cornerstone in various scientific and commercial domains.

The significance of Zinc acetate dihydrate cannot be overstated, especially in the context of modern medicine and biotechnology. Recent advancements in research have highlighted its multifaceted roles, ranging from antimicrobial properties to its potential in treating various health conditions. The compound's ability to interact with biological systems at a molecular level has garnered significant attention from researchers worldwide.

In pharmaceutical applications, Zinc acetate dihydrate is frequently utilized as an active ingredient in formulations designed to combat bacterial and fungal infections. Its antimicrobial properties stem from the ability of zinc ions to disrupt microbial cell membranes, thereby inhibiting their growth and proliferation. This mechanism has been extensively studied and validated through numerous clinical trials and laboratory experiments.

One of the most compelling aspects of Zinc acetate dihydrate is its role in wound healing and tissue regeneration. Studies have demonstrated that zinc ions play a crucial role in promoting the healing process by stimulating the production of growth factors and reducing inflammation. Furthermore, its hygroscopic nature makes it an excellent candidate for use in topical ointments and creams, where moisture retention is essential for optimal wound care.

The cosmetic industry has also embraced Zinc acetate dihydrate due to its anti-aging and skin-rejuvenating properties. Research indicates that zinc ions can neutralize free radicals, thereby reducing oxidative stress on skin cells. This property has led to its inclusion in anti-aging creams, serums, and other skincare products aimed at maintaining youthful skin.

Industrial applications of Zinc acetate dihydrate are equally diverse. It is commonly used as a mordant in dyeing processes, where it helps to fix dyes onto fabrics, resulting in more vibrant and long-lasting colors. Additionally, it serves as a catalyst in various chemical reactions, facilitating processes that are critical in manufacturing industries.

The environmental impact of using Zinc acetate dihydrate has also been a subject of interest. Unlike some synthetic alternatives, this compound is biodegradable and does not pose significant environmental hazards when disposed of properly. Its compatibility with natural ecosystems makes it an eco-friendly choice for both industrial and consumer applications.

In conclusion, the multifaceted applications of Zinc acetate dihydrate (CAS No: 5970-45-6) underscore its importance in contemporary science and industry. From pharmaceuticals to cosmetics and industrial processes, this compound continues to play a pivotal role in advancing technological and medical solutions. As research progresses, it is likely that new applications and benefits will continue to emerge, further solidifying its position as a vital chemical substance.